Cas no 1806808-35-4 (Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806808-35-4
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4848345
• Update Time: 2025-08-05

Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C8H9F2N3O2/c1-15-8(14)6-5(7(9)10)3(11)2-4(12)13-6/h2,7H,1H3,(H4,11,12,13)
• InChI Key： NMVVSMULUZSDKO-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC(=CC=1N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 0.6
• Topological Polar Surface Area: 91.2

Additional information on Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate

Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806808-35-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806808-35-4, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with amino and difluoromethyl groups, plays a pivotal role in the synthesis of various bioactive molecules. Its unique structural features make it an invaluable building block for the development of novel therapeutic agents.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active compounds. The presence of two amino groups at the 4th and 6th positions enhances the reactivity of this molecule, allowing for further functionalization through a variety of chemical transformations. Additionally, the difluoromethyl group introduces electronic and steric effects that can influence the biological activity of the resulting compounds. These features make Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate a preferred choice for medicinal chemists seeking to develop innovative drug candidates.

In recent years, there has been a surge in research focused on developing treatments for complex diseases such as cancer, infectious diseases, and neurological disorders. The demand for novel chemical entities with improved efficacy and safety profiles has driven the exploration of diverse molecular architectures. Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate has emerged as a critical intermediate in several high-profile drug discovery programs. Its ability to serve as a precursor for a wide range of pharmacophores has made it a staple in synthetic chemistry laboratories.

One of the most compelling aspects of Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate is its utility in constructing heterocyclic compounds. Heterocycles are known for their broad spectrum of biological activities and are frequently found in natural products and synthetic drugs. The incorporation of this intermediate into complex molecular frameworks has led to the discovery of several promising candidates that exhibit potent activity against various disease targets. For instance, derivatives of this compound have shown significant promise in preclinical studies as inhibitors of enzymes involved in cancer progression.

The synthesis of Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of a halogenated pyridine precursor, which is then subjected to nucleophilic substitution reactions to introduce the amino groups. Subsequent functionalization with a difluoromethyl group completes the synthesis. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and selectivity during these transformations.

The< strong>difluoromethyl group is a key structural feature that imparts unique properties to the resulting compounds. This moiety has been shown to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The electronic effects induced by the two fluorine atoms can significantly influence the reactivity and conformational behavior of the molecule, making it an attractive feature for medicinal chemists aiming to optimize drug-like properties.

Recent advancements in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular modeling studies. These techniques allow researchers to predict the binding modes and interactions of Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate derivatives with biological targets before undertaking costly wet-lab experiments. This approach has not only reduced time-to-market for new drugs but also improved the efficiency of hit identification and lead optimization.

The pharmaceutical industry continues to invest heavily in research aimed at developing next-generation therapeutics. Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate remains at the forefront of this effort due to its broad applicability and synthetic tractability. As new synthetic strategies are developed and our understanding of biological mechanisms deepens, it is likely that this compound will continue to play a crucial role in shaping the future of drug discovery.

In conclusion, Methyl 4,6-diamino-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806808-35-4) is a remarkable intermediate with far-reaching implications in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for researchers striving to develop innovative therapeutic agents. As we continue to explore new frontiers in drug discovery, this compound will undoubtedly remain a cornerstone in synthetic efforts aimed at addressing some of humanity's most pressing health challenges.